N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-5-(methoxymethyl)thiophene-2-carboxamide

• IUPAC Name: N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-5-(methoxymethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H21NO4S/c1-21-11-15-5-6-17(24-15)18(20)19-9-12-7-13-3-4-14(22-2)8-16(13)23-10-12/h3-6,8,12H,7,9-11H2,1-2H3,(H,19,20)
• InChI Key: IDCVHXUQUUGHDN-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(S1)C(=O)NCC2CC3=C(C=C(C=C3)OC)OC2
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

The chemical structure of "N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-5-(methoxymethyl)thiophene-2-carboxamide" suggests it belongs to the class of compounds that include functionalities like chromene and thiophene, which are often explored for their diverse biological activities and potential applications in medicinal chemistry. Although directly related studies are scarce, insights can be drawn from the synthesis, analysis, and properties of similar compounds.

Synthesis Analysis

Synthesis of complex molecules like the one described typically involves multi-step organic reactions, including etherification, oximation, and possibly Beckmann rearrangement or other specific transformations tailored to introduce the desired functional groups at the appropriate positions within the molecule. A related compound, "5,6-Dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide," was synthesized through a sequence of etherification and oximation, starting from rotenone and dimethyloxosulphonium methylide (Xiaodong Chen, Jiao Ye, A. Hu, 2012).

Molecular Structure Analysis

The molecular structure, especially of compounds containing chromene and thiophene rings, can be elucidated using techniques like NMR, MS, and X-ray crystallography. These methods provide detailed insights into the arrangement of atoms, the conformation of the molecule, and its stereochemistry. For instance, the crystal structures of related compounds have been determined to reveal their triclinic space group and specific cell parameters, offering a foundation for understanding the structural aspects of similar molecules (Xiaodong Chen, Jiao Ye, A. Hu, 2012).